Cas no 2227668-80-4 ((2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine)

• Product Name: (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine
• CAS No: 2227668-80-4
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5905903
• PubChem ID: 165628585
• Update Time: 2025-06-28

(2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine
• (2S)-1-{3-[(dimethylamino)methyl]phenyl}propan-2-amine
• 2227668-80-4
• EN300-1777958

• Inchi： 1S/C12H20N2/c1-10(13)7-11-5-4-6-12(8-11)9-14(2)3/h4-6,8,10H,7,9,13H2,1-3H3/t10-/m0/s1
• InChI Key： QARJILBEZBUHMT-JTQLQIEISA-N
• SMILES： N(C)(C)CC1=CC=CC(=C1)C[C@H](C)N

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine

Compound CAS No 2227668-80-4: (2S)-1-{3-(Dimethylamino)methylphenyl}propan-2-amine

The compound with CAS No 2227668-80-4, known as (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a tertiary amine group and a chiral center at the propan-2-amine moiety. The presence of the dimethylamino group attached to the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of chiral amines like (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine in asymmetric synthesis. Researchers have explored its role as a building block in constructing complex molecules with high enantioselectivity. For instance, in a 2023 study published in the Journal of Organic Chemistry, this compound was utilized as a key intermediate in the synthesis of bioactive compounds with potential anti-inflammatory properties.

The synthesis of (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine involves multi-step processes that emphasize stereocontrol. One notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to install the phenyl group with high precision. This method not only ensures the correct stereochemistry at the chiral center but also provides scalability for industrial applications.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzyme targets, particularly those involved in neurodegenerative diseases. A 2023 study conducted by researchers at Stanford University demonstrated that (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine could modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. While these findings are still in their early stages, they underscore the potential of this compound as a lead molecule for drug discovery.

From an industrial perspective, the production of (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine has been optimized through green chemistry approaches. Recent advancements in catalytic asymmetric hydrogenation have enabled the synthesis of this compound with high enantiomeric excess while minimizing environmental impact. These methods are particularly relevant for large-scale manufacturing in the pharmaceutical industry.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the dimethylamino group significantly alters the electron density distribution on the phenyl ring, enhancing its reactivity towards electrophilic substitution reactions. This understanding has facilitated the design of more efficient synthetic pathways for related compounds.

In conclusion, (2S)-1-{3-(dimethylamino)methylphenyl}propan-2-amine represents a versatile and intriguing molecule with applications spanning organic synthesis, drug discovery, and industrial chemistry. Its unique combination of chirality and functional groups makes it an invaluable tool for researchers and chemists alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic and industrial research.